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Compound of Interest

Compound Name: (S)-3-Hydroxyglutarate ethyl
Cat. No.: B13801177
Get Quote

Executive Summary & Compound Verification

Before initiating any disposal workflow, you must verify the chemical identity. Ambiguity in
nomenclature ("ethyl" vs. "diethyl") is a common source of waste stream errors.

o Compound Name: Ethyl hydrogen (S)-3-hydroxyglutarate (Monoethyl ester)
o Target CAS: 95310-87-5 (Monoethyl) or 32328-03-3 (Diethyl ester)

¢ Disposal Class:Non-Halogenated Organic Waste

 Critical Hazard: Irritant (H315/H319); Combustible Liquid (H227).

Core Directive: This compound is an organic ester/alcohol intermediate. It does not require P-
list (acutely toxic) protocols but must be segregated from strong oxidizers and bases to prevent
uncontrolled hydrolysis or exothermic oxidation.

Physicochemical Profile & Hazard Analysis

Effective disposal relies on understanding the compound's behavior in the waste container.
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Property Specification Operational Implication

May require gentle warming to

) Viscous Colorless Liquid / transfer; do not scrape dry
Physical State ) ) e
Low-melting Solid solids if sticky (use solvent
rinse).

Class 1lIB Combustible. Low
Flash Point >110°C (Estimated) flammability risk, but
contributes to fire load.

) Do NOT pour down drains.
. High (Polar groups -OH, - ) o
Water Solubility COOH/-COOEY) High solubility increases
aquatic mobility if released.

Segregation: Keep away from

Reactivit Stable; Hydrolyzes in Strong caustic waste (pH > 12) to
eactivi
Y Base avoid heat generation from
hydrolysis.

Causality in Safety: We treat this as combustible organic waste because, while stable, the ester
functionality can degrade into ethanol and glutaric acid derivatives over time in mixed waste
streams, potentially altering the pH or flammability of the bulk waste.

Step-by-Step Disposal Procedure
Phase 1: Waste Segregation (The "Self-Validating" Step)

Validation Check: Before pouring, verify the receiving container is labeled "NON-
HALOGENATED ORGANIC." Presence of halogens (chloroform, DCM) will significantly
increase disposal costs and may violate incinerator acceptance criteria for this specific stream.

e Primary Container Selection:
o Use HDPE (High-Density Polyethylene) or Glass containers.

o Avoid: Unlined metal cans if the waste contains free acid (monoethyl ester is acidic), as it
may corrode the metal over long storage.
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e Solvent Rinsing:

o Since (S)-3-Hydroxyglutarate ethyl is viscous, significant hold-up volume remains in
original vials.

o Protocol: Rinse the original container 3x with a compatible non-halogenated solvent (e.g.,
Acetone, Ethanol, or Ethyl Acetate).

o Add rinsate to the Non-Halogenated waste stream.
e Labeling Requirements:
o Label must explicitly state: "Organic Waste: Esters/Alcohols."
o List constituents: "(S)-3-Hydroxyglutarate ethyl, Acetone (rinse)."

o Tick Hazard Boxes: [X] Irritant [x] Flammable (due to rinse solvent).

Phase 2: Final Disposal Path

e Method: High-temperature incineration with energy recovery.

e Regulatory Status: Not a RCRA P-listed or U-listed waste (unless technical grade contains
specific listed solvents). It falls under general ignitable/toxic characteristic waste if mixed with
solvents.

Spill Management Workflow

Scenario: A 500 mL bottle of (S)-3-Hydroxyglutarate ethyl shatters on the bench.

Secure: Evacuate immediate area. Don PPE (Nitrile gloves, safety goggles, lab coat).

Contain: Use vermiculite or sand to dike the spill.[1] Do not use combustible materials like
sawdust (due to potential reaction with oxidizers if present on bench).

Absorb: Cover liquid completely. Allow 5 minutes for absorption.

Clean: Scoop into a wide-mouth HDPE jar.
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o Decontaminate: Wipe surface with soap and water; the compound is water-soluble.[2]

o Disposal: Label the debris jar as "Hazardous Waste (Solid) - Contaminated with Organic

Esters."

Visualized Decision Logic

The following diagram illustrates the critical decision nodes for segregating this specific

compound, ensuring compliance and safety.
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Caption: Operational logic for segregating (S)-3-Hydroxyglutarate ethyl waste streams.
Priority is placed on separating non-halogenated liquids to optimize disposal costs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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